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Performance and Characteristics Comparison

The table below summarizes key data on plasticizers based on Isononanol (INA) and common alternatives.

Plasticizer Common Key Performance Primary Regulatory & Toxicity

Type Examples Characteristics Applications Status

Isononanol DINP, Good low-temperature  Universal PVC Increasingly used as

(INA) DINCH, flexibility [3], low applications [2], phthalate substitutes [6];

Derivatives DINA, volatility [1] [2], high wires & cables [5]  some INA-based

[1]112] TINTM stability [2], excellent [2], automotive alternatives (DINCH)
migration resistance interiors [1], show potential endocrine
[4] flooring [2] disruption [6]

Traditional DEHP, Cost-effective, good Medical devices, Banned/restricted in

Phthalates [6] DBP, BBP

plasticizing properties

flooring, various
PVC products

many regions due to
endocrine disruption and
toxicity [5] [6]
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Plasticizer
Type

Other
Emerging
Alternatives

[6]

Adipates [6]

Common
Examples

ATBC,
DEHT,
ESBO

DEHA,
DINA

Key Performance
Characteristics

Varies by type: e.g.,
ESBO and GTA are
considered less toxic

[6]

Excellent low-
temperature
resistance [3]

Primary
Applications

Food contact
materials, medical
devices,
adhesives

Food packaging,
cling films

Production and Experimental Insights

Synthesis of INA-Based Plasticizers

Regulatory & Toxicity
Status

Mixed evidence; some
(e.g., ATBC, DEHT)
show potential endocrine
disruption or aquatic
toxicity [6]

Data gap for some (e.g.,
DINA); others (DEHA)
show potential aquatic
toxicity [6]

Isononanol serves as a key alcohol component in synthesizing various plasticizers via esterification. The

following diagram illustrates the general production workflow for di-isononyl phthalate (DINP), a common

INA-based plasticizer.
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Diagram 1: Simplified chemical synthesis process for DINP plasticizer. Based on a modern synthesis method

using a titanium-based catalyst system [4].

Experimental Protocol for Enzymatic Synthesis

Research explores greener synthesis methods. The following is a summarized protocol for producing

diisononyl adipate (DINA) using an immobilized lipase, suitable for a solvent-free system [3].

¢ Objective: To synthesize DINA via enzymatic catalysis under optimized conditions.

¢ Reagents: Adipic Acid, Isononyl Alcohol (INA), Immobilized Eversa Lipase (from Thermomyces
lanuginosus on Lewatit VP OC 1600 carrier).

e Equipment: Reaction vessel with temperature and vacuum control, stirring mechanism.

e Procedure:

Charge the reactor with Adipic Acid and Isononyl Alcohol at a molar ratio of 1:3.

Add the immobilized lipase at a loading of 10% (by total substrate weight).

Set the reactor temperature to 50°C and apply a vacuum of 13.3 kPa.

Maintain reaction with stirring for 6 hours.

[¢]

[e]

[e]

o

(e]

Recover the enzyme by filtration and purify the crude DINA product.
o Key Parameters & Outcome: This method achieved a 100% conversion rate of adipic acid to DINA
within the 6-hour reaction time. The application of vacuum was identified as a critical factor for
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achieving complete conversion by removing water, a byproduct of the reaction [3].

Benefits and Considerations for Researchers

Based on the available information, here is an analysis of the key factors for evaluation:

¢ Performance Benefits: INA-based plasticizers like DINP and DINA are valued for their low volatility,
excellent migration resistance, and good low-temperature flexibility [4] [1] [3]. This makes them
suitable for demanding applications such as high-temperature cables and automotive interiors where
material consistency is critical.

¢ Regulatory and Health Considerations: INA-based plasticizers (e.g., DINP, DINCH) are primarily
used as substitutes for restricted phthalates. However, it is crucial to note that scientific reviews
classify them as "emerging plasticizers" with limited peer-reviewed toxicological data. Some studies
suggest that several of these alternatives, including DINCH, show potential as endocrine
disruptors [6]. There is a significant data gap for others like DINA, calling for more research into
their long-term health and environmental impacts [6].

e Market and Application Trends: The market for INA is growing, driven by demand in the
construction and automotive sectors, particularly in the Asia-Pacific region [1] [7]. The development of
bio-based INA presents a future opportunity for more sustainable production [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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